Cas no 682337-74-2 (1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)-)

• Product Name: 1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)-
• CAS No: 682337-74-2
• MF: C₂₅H₂₉N₇O
• MW: 443.544064283371
• CID: 393508
• PubChem ID: 11744133
• Update Time: 2025-04-19

1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)-
• 2-N,8-N-bis(3-ethylphenyl)-6-morpholin-4-yl-7H-purine-2,8-diamine
• SCHEMBL10198944
• DTXSID60471575
• 682337-74-2

• Inchi： 1S/C25H29N7O/c1-3-17-7-5-9-19(15-17)26-24-28-21-22(29-24)30-25(27-20-10-6-8-18(4-2)16-20)31-23(21)32-11-13-33-14-12-32/h5-10,15-16H,3-4,11-14H2,1-2H3,(H3,26,27,28,29,30,31)
• InChI Key： LYFJXNJDZLKLTA-UHFFFAOYSA-N
• SMILES： O1CCN(C2=C3C(=NC(NC4C=CC=C(CC)C=4)=N2)N=C(NC2C=CC=C(CC)C=2)N3)CC1

Computed Properties

• Exact Mass: 443.24367
• Monoisotopic Mass: 443.24335857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 85.64